Cas no 959430-67-2 (4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine)
959430-67-2 structure
Product Name:4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine
CAS No:959430-67-2
MF:C6H5ClN4
MW:168.583698987961
CID:1123219
PubChem ID:59594438
Update Time:2025-04-20
4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine
- 4-chloro-2-methylpyrazolo[3,4-d]pyrimidine
- PB15235
- 959430-67-2
- SCHEMBL2077726
- CS-0151177
- BS-50921
- SY333025
- MFCD16619928
- DB-153766
-
- Inchi: 1S/C6H5ClN4/c1-11-2-4-5(7)8-3-9-6(4)10-11/h2-3H,1H3
- InChI Key: YTJDHSWUMLKUCQ-UHFFFAOYSA-N
- SMILES: ClC1C2C(N=CN=1)=NN(C)C=2
Computed Properties
- Exact Mass: 168.02000
- Monoisotopic Mass: 168.0202739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.60000
- LogP: 1.01670
4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FM785-200mg |
4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 200mg |
1586.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FM785-50mg |
4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 50mg |
647.0CNY | 2021-07-14 | |
| Chemenu | CM270815-1g |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 1g |
$599 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X16835-100mg |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 100mg |
¥1273.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X16835-250mg |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 250mg |
¥1899.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X16835-1g |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 1g |
¥4649.0 | 2024-07-18 | |
| Chemenu | CM270815-250mg |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 250mg |
$285 | 2024-07-18 | |
| Chemenu | CM270815-1g |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 1g |
$705 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1212372-1g |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 95% | 1g |
$800 | 2024-07-23 | |
| Aaron | AR01KLRT-50mg |
4-Chloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine |
959430-67-2 | 97% | 50mg |
$139.00 | 2024-07-18 |
4-chloro-2-methyl-2H-Pyrazolo[3,4-d]pyrimidine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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